Cas no 52727-95-4 (4-(Bromomethyl)phenyl acetate)

• Product Name: 4-(Bromomethyl)phenyl acetate
• CAS No: 52727-95-4
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• MDL: MFCD17013576
• CID: 937355
• PubChem ID: 10998771
• Update Time: 2025-07-19

4-(Bromomethyl)phenyl acetate Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)phenyl acetate
• [4-(bromomethyl)phenyl] acetate
• 4-BROMOMETHYL PHENYLACETATE
• 4-Bromomethylphenyl acetate
• A870922
• CS-W006918
• 4-acetoxy-benzyl bromide
• SCHEMBL868628
• DB-090460
• 4-acetoxybenzyl bromide
• MEUWUBXEOFFOOX-UHFFFAOYSA-N
• A51165
• SY115097
• 4-bromomethylphenol acetate
• DTXSID90451325
• 4-(Bromomethyl)phenyl acetate, tech.
• 4-(bromomethyl)phenylacetate
• p-Bromomethylphenyl Acetate
• 4-(bromomethyl)phenol acetate
• MFCD17013576
• AKOS022186685
• CCA72795
• 52727-95-4

• MDL： MFCD17013576
• Inchi： 1S/C9H9BrO2/c1-7(11)12-9-4-2-8(6-10)3-5-9/h2-5H,6H2,1H3
• InChI Key： MEUWUBXEOFFOOX-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1)OC(C)=O

Computed Properties

• Exact Mass: 227.97900
• Monoisotopic Mass: 227.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.50680

4-(Bromomethyl)phenyl acetate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on 4-(Bromomethyl)phenyl acetate

Professional Introduction to 4-(Bromomethyl)phenyl Acetate (CAS No. 52727-95-4)

4-(Bromomethyl)phenyl acetate, with the chemical identifier CAS No. 52727-95-4, is a significant compound in the field of organic synthesis and pharmaceutical research. This compound, characterized by its bromomethyl and acetate functional groups, has garnered attention due to its versatile applications in the development of novel pharmaceuticals and agrochemicals. The unique structural properties of 4-(Bromomethyl)phenyl acetate make it a valuable intermediate in synthetic chemistry, facilitating the creation of more complex molecules with potential therapeutic benefits.

The utility of 4-(Bromomethyl)phenyl acetate stems from its reactivity, which allows for various chemical transformations. The presence of a bromomethyl group (–CH₂Br) provides a reactive site for nucleophilic substitution reactions, enabling the introduction of diverse functional groups. This characteristic is particularly useful in medicinal chemistry, where such intermediates are often employed to construct pharmacophores. Additionally, the acetate moiety (–COOCH₃) contributes to the compound's stability and solubility, making it easier to handle in synthetic protocols.

In recent years, there has been a surge in research focusing on the development of new therapeutic agents targeting various diseases. 4-(Bromomethyl)phenyl acetate has emerged as a key building block in this endeavor. For instance, studies have demonstrated its role in synthesizing novel inhibitors of enzymes involved in cancer metabolism. The bromomethyl group serves as a handle for further functionalization, allowing researchers to attach other bioactive molecules and enhance drug efficacy. Such innovations highlight the importance of 4-(Bromomethyl)phenyl acetate in advancing drug discovery.

The pharmaceutical industry has also explored the applications of 4-(Bromomethyl)phenyl acetate in the synthesis of small-molecule drugs with anti-inflammatory and antimicrobial properties. Researchers have leveraged its reactivity to develop compounds that interact with specific biological targets, modulating pathways associated with inflammation and infection. These efforts underscore the compound's potential as a precursor for next-generation therapeutics.

Beyond pharmaceuticals, 4-(Bromomethyl)phenyl acetate finds utility in agrochemical research. Its structural features enable the synthesis of compounds with herbicidal and pesticidal activities. By modifying its molecular framework, scientists can create derivatives that offer improved crop protection while minimizing environmental impact. This aligns with global efforts to develop sustainable agricultural practices.

The synthesis of 4-(Bromomethyl)phenyl acetate typically involves bromination and esterification reactions starting from readily available aromatic precursors. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that researchers have access to high-quality material for their studies. These advancements reflect the ongoing commitment to improving synthetic techniques in organic chemistry.

In conclusion, 4-(Bromomethyl)phenyl acetate (CAS No. 52727-95-4) is a multifaceted compound with significant implications in pharmaceutical and agrochemical research. Its unique reactivity and structural features make it an indispensable tool for chemists and biologists working on cutting-edge therapeutics and sustainable solutions. As research continues to evolve, the applications of this compound are expected to expand, further solidifying its role as a cornerstone in modern chemical synthesis.